Cas no 51329-15-8 (Methyl 3,5-dibromobenzoate)

Methyl 3,5-dibromobenzoate Properties

Names and Identifiers

• Methyl 3,5-dibromobenzoate
• 3,5-Dibromobenzoic acid methyl ester
• Methyl3,5-dibromobenzoate
• Benzoic acid, 3,5-dibromo-, methyl ester
• 3,5-DIBROMOMETHYLBENZOATE
• GSMAWUZTAIOCPL-UHFFFAOYSA-N
• 1,3-Dibromo-5-(methoxycarbonyl)benzene
• PubChem3973
• Maybridge1_007706
• KSC274I7J
• RARECHEM AL BF 0770
• HMS563G06
• GSMAWUZTAIOCPL-UHFFFAOYSA-
• CL8543
• SBB065107
• DS-1114
• PS-7162
• CHEMBL2252128
• AC-28737
• NS00121729
• A828536
• DTXSID00347467
• SY024497
• 51329-15-8
• SCHEMBL2408987
• M1929
• CS-W001088
• AKOS015834170
• SR-01000637677-1
• InChI=1/C8H6Br2O2/c1-12-8(11)5-2-6(9)4-7(10)3-5/h2-4H,1H3
• 3,5-dibromo-2-methyl-benzoate
• CCG-48108
• EN300-258781
• J-400994
• 3,5-dibromo-benzoic acid methyl ester
• AM20060242
• Z1269219227
• FT-0628509
• MFCD00082648
• DB-007660
• DTXCID30298539
• 3,5-Dibromobenzoic Acid Methyl Ester

• MDL： MFCD00082648
• InChIKey： GSMAWUZTAIOCPL-UHFFFAOYSA-N
• Inchi： 1S/C8H6Br2O2/c1-12-8(11)5-2-6(9)4-7(10)3-5/h2-4H,1H3
• SMILES： BrC1C([H])=C(C([H])=C(C(=O)OC([H])([H])[H])C=1[H])Br
• BRN： 2255855

Computed Properties

• Exact Mass: 291.87300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 291.873
• Heavy Atom Count: 12
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.99820
• PSA: 26.30000
• Refractive Index: 1.583
• Boiling Point: 294.2℃ at 760 mmHg
• Melting Point: 61.0 to 65.0 deg-C
• Flash Point: 131.8±21.8 °C
• Color/Form: powder
• Solubility: Not determined
• Density: 1.84

Methyl 3,5-dibromobenzoate Security Information

• Symbol: GHS07
• Safety Term：S22;S24/25
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Ambient temperatures.
• Risk Phrases： 36/37/38
• Signal Word：warning

Methyl 3,5-dibromobenzoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%